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Compound of Interest

Compound Name:
1-Bromo-3,5-

bis(bromomethyl)benzene

Cat. No.: B1275827 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information on the stability and storage of 1-Bromo-3,5-bis(bromomethyl)benzene, along

with troubleshooting for common issues encountered during its handling and use.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for 1-Bromo-3,5-bis(bromomethyl)benzene?

A1: To ensure the stability and longevity of 1-Bromo-3,5-bis(bromomethyl)benzene, it should

be stored in a tightly sealed container in a dry, cool, and well-ventilated area.[1][2] The

recommended storage temperature is between 2-8°C.[3][4] It is also advised to store the

compound under an inert atmosphere as it is sensitive to moisture.[1][3]

Q2: What materials and substances are incompatible with 1-Bromo-3,5-
bis(bromomethyl)benzene?

A2: 1-Bromo-3,5-bis(bromomethyl)benzene is incompatible with several classes of

substances. Contact with strong oxidizing agents, strong acids, strong bases, alcohols, and

amines should be avoided to prevent hazardous reactions.[1][2][5]

Q3: Is 1-Bromo-3,5-bis(bromomethyl)benzene stable at room temperature?
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A3: The product is chemically stable under standard ambient conditions (room temperature).

However, for long-term storage, refrigeration at 2-8°C is recommended to maintain its quality

and prevent potential degradation.[3][4]

Q4: What are the primary hazards associated with handling 1-Bromo-3,5-
bis(bromomethyl)benzene?

A4: This compound is classified as hazardous. It is harmful if swallowed, in contact with skin, or

if inhaled.[6] It is known to cause skin and serious eye irritation, and may also cause respiratory

irritation.[2][6][7] It is crucial to handle this chemical with appropriate personal protective

equipment.

Q5: What personal protective equipment (PPE) should be used when working with this

compound?

A5: When handling 1-Bromo-3,5-bis(bromomethyl)benzene, it is essential to use

comprehensive personal protective equipment. This includes chemical-resistant gloves, safety

goggles or a face shield, and protective clothing to prevent skin contact.[1][2] Work should be

conducted in a well-ventilated area or under a chemical fume hood to avoid inhalation of dust

or vapors.[1][5]
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Observed Issue Potential Cause Recommended Action

Discoloration of the solid (e.g.,

yellowing)

Exposure to air, moisture, or

light over time, leading to slow

decomposition.

While slight discoloration may

not always indicate significant

impurity for some applications,

it is best to use a fresh,

properly stored batch for

sensitive reactions. Consider

purification by recrystallization

if necessary. Ensure future

storage is under an inert

atmosphere and protected

from light.

Clumping or caking of the solid
Absorption of moisture from

the atmosphere.[1]

Dry the material under vacuum

if appropriate for the intended

use. For future prevention,

ensure the container is tightly

sealed and consider storing it

in a desiccator.

Poor reactivity or unexpected

side products in a reaction

Degradation of the starting

material due to improper

storage or handling. The

presence of impurities or

decomposition products.

Verify the purity of the 1-

Bromo-3,5-

bis(bromomethyl)benzene

using an appropriate analytical

method (e.g., NMR, melting

point). If purity is

compromised, purify the

material or use a new batch.

Review storage and handling

procedures to prevent future

degradation.

Irritation to skin or respiratory

tract during handling

Inadequate personal protective

equipment or poor ventilation.

[1][6]

Immediately move to fresh air

if respiratory irritation occurs.

Wash affected skin with plenty

of soap and water.[2] Review

and improve handling

procedures, ensuring the use
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of appropriate gloves, eye

protection, and a fume hood or

well-ventilated area.[1][5]

Quantitative Storage and Safety Data
Parameter Value Source

Recommended Storage

Temperature
2-8°C [3][4]

Molecular Formula C₈H₇Br₃ [6][8]

Molecular Weight 342.85 g/mol [6]

Experimental Protocols
General Handling Procedure:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Wear appropriate personal protective equipment, including but not limited to, chemical-

resistant gloves (inspect before use), safety glasses with side shields or goggles, and a lab

coat.[1][3]

Avoid generating dust when handling the solid material.[1]

Weigh the required amount in a closed container or on a balance inside the fume hood.

After handling, wash hands thoroughly with soap and water.[1][2]

Clean any spills immediately using appropriate procedures and materials, and dispose of

waste in a designated hazardous waste container.[3]

Visual Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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